2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[[3-(3,4-dimethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C24H25N3O4S2/c1-14-6-5-7-17(15(14)2)25-21(28)13-33-24-26-18-10-11-32-22(18)23(29)27(24)16-8-9-19(30-3)20(12-16)31-4/h5-9,12H,10-11,13H2,1-4H3,(H,25,28)
• InChI Key: ODBRPQTZFHYJJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=C(C=C4)OC)OC)SCC3)C
• Molecular Formula: C24H25N3O4S2
• Molecular Weight: 483.6 g/mol

Description

2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H25N3O4S2 and its molecular weight is 483.6. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Structural Analysis:

• Heterocyclic derivatives, including thieno[2,3-d]pyrimidines, have been synthesized and structurally characterized, indicating their potential utility in creating novel compounds with diverse biological activities (J. Banfield et al., 1987; A. Davoodnia et al., 2009). These findings could suggest avenues for the synthesis of new derivatives of the compound for various research applications.

Antimicrobial and Anticonvulsant Potential:

• New pyrimidinone and oxazinone derivatives fused with thiophene rings have shown antimicrobial activities, suggesting that structurally similar compounds, such as the one of interest, might also possess such properties (Aisha Hossan et al., 2012).
• S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine have been evaluated as anticonvulsant agents, indicating the therapeutic potential of thieno[2,3-d]pyrimidine derivatives in neurological research (H. Severina et al., 2020).

Radioligand Imaging Applications:

• Pyrazolo[1,5-a]pyrimidineacetamides have been used in the synthesis of selective radioligands for imaging applications, suggesting the potential use of related structures in the development of diagnostic tools (F. Dollé et al., 2008).

Chemical Synthesis and Drug Development:

• The synthesis of novel benzodifuranyl and thiazolopyrimidines derived from natural compounds as anti-inflammatory and analgesic agents highlights the potential of thieno[2,3-d]pyrimidine derivatives in drug development (A. Abu‐Hashem et al., 2020).

Antimicrobial Activity of Pyridothienopyrimidines:

• New pyridothienopyrimidines have been synthesized and evaluated for antimicrobial activity, indicating the relevance of such structures in developing new antimicrobial agents (A. Abdel-rahman et al., 2002).